Antifibrosis
Antifibrosis
ICD: N/AOntology ID: N/A
Description
Antifibrosis refers to the medical strategies and treatments aimed at preventing, halting, or reversing the process of fibrosis. Fibrosis is the excessive accumulation of extracellular matrix components, primarily collagen, leading to tissue scarring and organ dysfunction. Antifibrotic therapies target various pathways involved in fibrogenesis, offering potential benefits in conditions like pulmonary fibrosis, liver cirrhosis, and kidney disease, by preserving organ structure and function.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
MMP2
基因: MMP2Enzyme
TGFB1
基因: TGFB1Growth Factor
ACTA2
基因: ACTA2
COL1A1
基因: COL1A1
TIMP1
基因: TIMP1
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/13/2026

